Cas no 5814-42-6 (3-benzyl(methyl)aminopropan-1-ol)

• Product Name: 3-benzyl(methyl)aminopropan-1-ol
• CAS No: 5814-42-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00002946
• CID: 377023
• PubChem ID: 79884
• Update Time: 2025-04-19

3-benzyl(methyl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[methyl(phenylmethyl)amino]-
• 3-(BENZYLMETHYLAMINO)-1-PROPANOL
• 3-[benzyl(methyl)amino]propan-1-ol
• 3-(N-benzyl-N-methylamino)propan-1-ol
• NSC 89745
• 3-(Benzyl(methyl)amino)propan-1-ol
• EINECS 227-381-8
• NSC-89745
• NS00046327
• EN300-106277
• FT-0694571
• 3-(benzyl-methyl-amino)-propan-1-ol
• 5814-42-6
• Z168889210
• SB85156
• MFCD00002946
• NSC89745
• AI3-52575
• 1-Propanol, 3-[methyl(phenylmethyl)amino]-
• DTXSID90973714
• SCHEMBL5744436
• YQAUZGVTGQVMPM-UHFFFAOYSA-N
• AKOS009030375
• 1-Propanol, 3-(methyl(phenylmethyl)amino)-
• 3-benzyl(methyl)aminopropan-1-ol

• MDL： MFCD00002946
• Inchi： 1S/C11H17NO/c1-12(8-5-9-13)10-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3
• InChI Key： YQAUZGVTGQVMPM-UHFFFAOYSA-N
• SMILES： OCCCN(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.0010
• Boiling Point: 311.8°C (rough estimate)
• Flash Point: 100°C
• Refractive Index: 1.5230 (estimate)
• PSA: 23.47
• LogP: 1.50080

3-benzyl(methyl)aminopropan-1-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines